Cas no 169335-35-7 (methyl 5-fluoropyrazine-2-carboxylate)

• Product Name: methyl 5-fluoropyrazine-2-carboxylate
• CAS No: 169335-35-7
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD13174992
• CID: 111176
• PubChem ID: 465060
• Update Time: 2025-04-18

methyl 5-fluoropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 5-fluoro-, methyl ester
• methyl 5-fluoropyrazine-2-carboxylate
• 5-FLUORO-PYRAZINECARBOXYLIC ACID METHYL ESTER
• Pyrazinecarboxylic acid, 5-fluoro-, methyl ester (9CI)
• 169335-35-7
• SCHEMBL2645923
• Pyrazinecarboxylic acid,5-fluoro-,methyl ester(9ci)
• 5-Fluoro-pyrazine-2-carboxylic acid methyl ester
• EN300-301694
• Z1255432621
• DTXSID30332765
• CHEMBL117948
• AT30561
• OJSIPUSAMRJSND-UHFFFAOYSA-N
• Methyl5-fluoropyrazine-2-carboxylate

• MDL： MFCD13174992
• Inchi： 1S/C6H5FN2O2/c1-11-6(10)4-2-9-5(7)3-8-4/h2-3H,1H3
• InChI Key： OJSIPUSAMRJSND-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 220.1±35.0 °C at 760 mmHg
• Flash Point: 86.9±25.9 °C
• PSA: 52.08000
• LogP: 0.40230
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 5-fluoropyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives